Cas no 135041-24-6 (6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine)

• Product Name: 6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine
• CAS No: 135041-24-6
• MF: C₂₃H₂₄N₄O₈S
• MW: 516.523664474487
• CID: 1061034
• PubChem ID: 15693165
• Update Time: 2025-07-21

6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine Chemical and Physical Properties

Names and Identifiers

• 6-[(4-Methylphenyl)thio]-2-oxo-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)-2,3-dihydropurine
• 6-[(4-Methylphenyl)thio]-2-oxo-9-(2',3',5'-tri-O-acetyl-β-D-ribofuranosyl)-2,3-dihydropurine
• 6-[(4-METHYLPHENYL)THIO]-2-OXO-9-(2’,3’,5’-TRI-O-ACETYL-B-D-RIBOFURANOSYL)-2,3-DIHYDROPURINE
• 6-[(4-Methylphenyl)thio]-2-oxo-9-(2’,3’,5’-tri-O-acetyl--D-ribofuranosyl)-2,3-dihydropurine
• 6-<(4-Methylphenyl)thio>-2-oxo-9-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-2,3-dihydropurine
• 6-[(4-METHYLPHENYL)THIO]-2-OXO-9-(2',3',5'-TRI-O-ACETYL-B-D-RIBOFURANOSYL)-2,3-DIHYDROPURINE
• 6-[(4-Methylphenyl)thio]-2-oxo-9-(2',3',5'-tri-O-acetyl-Beta-D-ribofuranosyl)-2,3-dihydropurine
• 6-[(4-Methylphenyl)thio]-2-oxo-9-(2',3',5'-tri-O-acetyl--D-ribofuranosyl)-2,3-dihydropurine
• DTXSID901182921
• 135041-24-6
• [(2R,3R,4R,5R)-3,4-Diacetyloxy-5-[6-(4-methylphenyl)sulfanyl-2-oxo-3H-purin-9-yl]oxolan-2-yl]methyl acetate
• 6-[(4-Methylphenyl)thio]-2-oxo-9-(2',3',5'-tri-O-acetyl-?-D-ribofuranosyl)-2,3-dihydropurine
• Xanthosine, 6-S-(4-methylphenyl)-6-thio-, 2a(2),3a(2),5a(2)-triacetate
• 6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine

• Inchi： 1S/C23H24N4O8S/c1-11-5-7-15(8-6-11)36-21-17-20(25-23(31)26-21)27(10-24-17)22-19(34-14(4)30)18(33-13(3)29)16(35-22)9-32-12(2)28/h5-8,10,16,18-19,22H,9H2,1-4H3,(H,25,26,31)/t16-,18-,19-,22-/m1/s1
• InChI Key： FGOSQAPWZULDRY-WGQQHEPDSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C2=C(NC(N=1)=O)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 516.13100
• Monoisotopic Mass: 516.13148491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 909
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 94-97°C
• PSA: 177.00000
• LogP: 1.90310

6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine

Introduction to 6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine (CAS No. 135041-24-6)

6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine (CAS No. 135041-24-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of purine, a fundamental building block of nucleic acids, and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of 6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine includes a 4-methylphenyl thio group, a 2-oxo group, and a 9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl) moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various research and development activities.

Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that 6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine exhibits significant antiviral activity against several RNA viruses, including influenza and hepatitis C. The mechanism of action is believed to involve the inhibition of viral RNA polymerase, thereby preventing viral replication.

In addition to its antiviral properties, this compound has also been investigated for its potential as an anticancer agent. Studies conducted at the National Cancer Institute have demonstrated that 6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine can selectively target and inhibit the growth of certain cancer cells, particularly those involved in leukemia and lymphoma. The selective toxicity towards cancer cells is attributed to the compound's ability to interfere with DNA synthesis and repair mechanisms.

The pharmacokinetic properties of 6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine have also been extensively studied. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and intravenous administration. The tri-O-acetyl groups on the ribofuranosyl moiety enhance the stability and bioavailability of the compound, which is crucial for its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations and potential approval for use in medical treatments.

The synthesis of 6-(4-Methylphenyl)thio-2-oxo-9-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-2,3-dihydropurine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the 4-methylphenyl thio group through a thiolysis reaction, followed by the introduction of the ribhofuranosyl moiety via glycosylation. The final step involves the oxidation to form the 2-oxo group and subsequent acetylation to protect the hydroxyl groups on the ribofuranosyl ring.

The potential applications of 6-(4-Methylphenyl)thio-2-o xo - 9 -( 2 ’ , 3 ’ , 5 ’ - tri - O - acetyl - b - D - ribofuranos yl ) - 2 , 3 - dihydropurine extend beyond antiviral and anticancer therapies. Researchers are exploring its use in other areas such as neurodegenerative diseases and inflammatory conditions. The versatility of this compound makes it a valuable asset in drug discovery and development pipelines.

In conclusion, 6-(4-Methylphenyl)thio-2-o xo - 9 -( 2 ’ , 3 ’ , 5 ’ - tri - O - acetyl - b - D - ribofuranos yl ) - 2 , 3 - dihydropurine (CAS No. 135041-24-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for a variety of diseases.